Cas no 29916-56-1 (Cyclopentane, nitro-,ion(1-))

• Product Name: Cyclopentane, nitro-,ion(1-)
• CAS No: 29916-56-1
• MF: C₅H₈NO₂
• MW: 114.122521400452
• CID: 276822
• PubChem ID: 197165
• Update Time: 2025-04-19

Cyclopentane, nitro-,ion(1-) Chemical and Physical Properties

Names and Identifiers

• Cyclopentane, nitro-,ion(1-)
• nitrocyclopentane
• Nitrocyclopentane nitronate
• 29916-56-1
• Nitrocyclopentane anion
• CCRIS 5058
• DTXSID40184030
• Cyclopentane, nitro-, ion(1-)

• Inchi： 1S/C5H8NO2/c7-6(8)5-3-1-2-4-5/h1-4H2/q-1
• InChI Key： MLZSCFYEQAXCDF-UHFFFAOYSA-N
• SMILES： [O-][N+]([C-]1CCCC1)=O

Computed Properties

• Exact Mass: 114.05554
• Monoisotopic Mass: 114.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 91.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Boiling Point: 181.1°Cat760mmHg
• Flash Point: 71.4°C
• PSA: 43.14